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Compound of Interest

Compound Name: Taxifolin

Cat. No.: B1144240

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Taxifolin, also known as dihydroquercetin. Adherence to these
procedural steps will minimize risk and ensure proper disposal, fostering a culture of safety and
responsibility in your laboratory.

Immediate Safety and Personal Protective
Equipment (PPE)

While Taxifolin is not classified as a hazardous substance according to several safety data
sheets, it is prudent to handle it with a comprehensive approach to safety.[1][2][3] The following
personal protective equipment is recommended to minimize exposure and ensure personal
safety.

Eye and Face Protection:

o Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH
(US) standards.[4]

Skin Protection:
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Gloves: Wear suitable chemical-resistant gloves tested according to EN 374.[1] While
specific breakthrough times for Taxifolin are not available, nitrile or latex gloves are
generally appropriate for handling powders. Always inspect gloves for tears or punctures
before use.

Lab Coat: A standard laboratory coat should be worn to protect from dust and accidental skin
contact.

Clothing: For procedures with a higher risk of dust generation, consider wearing impervious
clothing.[4]

Respiratory Protection:

For operations where dust formation is likely, a particulate filter respirator (e.g., P1 or N95) is
necessary.[1] Ensure the respirator is properly fitted and tested. All respiratory protection
should be used in accordance with a comprehensive respiratory protection program.

Operational Plans: Safe Handling and Storage

Proper handling and storage procedures are critical to maintaining the integrity of Taxifolin and

the safety of laboratory personnel.

Handling:

Avoid the formation of dust and aerosols.[2]

Use in a well-ventilated area, preferably within a laboratory fume hood or other local exhaust
ventilation.[2][4]

Avoid contact with skin, eyes, and clothing.[2][5]

Do not breathe in dust.

Keep away from food, drink, and animal feedingstuffs.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4]
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 Recommended storage temperatures can vary, with some sources suggesting powder be
stored at -20°C for long-term stability (up to 3 years).[2]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.
First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[4][6]

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing. Consult a physician if irritation persists.[2][4]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting the upper
and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[2][4]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4]

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further spread of the dust or powder.

o Clean-up:

o Wear appropriate PPE as described above.

o Carefully sweep or scoop up the spilled material. Avoid generating dust. A wet paper towel
can be used to gently wipe up fine powder.
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o Place the spilled material and any contaminated cleaning materials into a sealed, labeled
container for disposal.

o Clean the spill area with soap and water.[5]

» Dispose: Dispose of the waste according to local, state, and federal regulations.

Disposal Plan

Proper disposal of Taxifolin and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.

o Waste Characterization: While Taxifolin itself may not be classified as hazardous, any
solvents or other chemicals mixed with it will determine the hazardous nature of the waste
stream.

o Container Disposal: Dispose of contaminated packaging in the same manner as the
substance itself.

o Disposal Method: Waste material should be disposed of in accordance with all applicable
local, state, and federal regulations. Contact a licensed professional waste disposal service
to ensure proper disposal. Do not allow the material to enter drains or waterways.

Quantitative Data

The following table summarizes key quantitative data for Taxifolin.
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Property Value

Molecular Formula C15H1207

Molecular Weight 304.25 g/mol

Appearance White to off-white or pale yellow solid
Melting Point 239-240 °C

Boiling Point 687.6 °C at 760 mmHg

Density 1.702 g/cm3

Solubility Soluble in DMSO (20 mg/mL)[6]

Workflow for Safe Handling of Taxifolin
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Workflow for Safe Handling of Taxifolin
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Workflow for the safe handling of Taxifolin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Equipment and Handling Protocols for Taxifolin]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1144240#personal-protective-
equipment-for-handling-taxifolin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1144240?utm_src=pdf-custom-synthesis
https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://m.youtube.com/watch?v=Q1rFAZ6SapA
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://www.safety.duke.edu/spill-response/instructions-cleaning-spills-liquid-hazardous-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_Batatifolin_A_Procedural_Guide.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.benchchem.com/product/b1144240#personal-protective-equipment-for-handling-taxifolin
https://www.benchchem.com/product/b1144240#personal-protective-equipment-for-handling-taxifolin
https://www.benchchem.com/product/b1144240#personal-protective-equipment-for-handling-taxifolin
https://www.benchchem.com/product/b1144240#personal-protective-equipment-for-handling-taxifolin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1144240?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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